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Hupehenine Hupehenine
Brand Name: Vulcanchem
CAS No.: 98243-57-3
VCID: VC0031792
InChI: InChI=1S/C27H45NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-26,29-30H,4-14H2,1-3H3/t15-,16+,17-,18-,19+,20+,21-,22+,23-,24+,25-,26+,27+/m0/s1
SMILES: CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(C6C5(CCC(C6)O)C)O)C
Molecular Formula: C27H45NO2
Molecular Weight: 415.7 g/mol

Hupehenine

CAS No.: 98243-57-3

Reference Standards

VCID: VC0031792

Molecular Formula: C27H45NO2

Molecular Weight: 415.7 g/mol

Hupehenine - 98243-57-3

CAS No. 98243-57-3
Product Name Hupehenine
Molecular Formula C27H45NO2
Molecular Weight 415.7 g/mol
IUPAC Name (1R,2S,6S,9S,10R,11R,14S,15S,17R,18S,20S,23R,24S)-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-17,20-diol
Standard InChI InChI=1S/C27H45NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-26,29-30H,4-14H2,1-3H3/t15-,16+,17-,18-,19+,20+,21-,22+,23-,24+,25-,26+,27+/m0/s1
Standard InChIKey NEMWYOKGHGSVSC-MSSYMPDSSA-N
Isomeric SMILES C[C@H]1CC[C@H]2[C@@H]([C@@H]3CC[C@@H]4[C@H]([C@@H]3CN2C1)C[C@H]5[C@H]4C[C@H]([C@@H]6[C@@]5(CC[C@@H](C6)O)C)O)C
SMILES CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(C6C5(CCC(C6)O)C)O)C
Canonical SMILES CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(C6C5(CCC(C6)O)C)O)C
Synonyms 20-Deoxy-17-epiisoverticine; 5α,14α,17β-Cevanine-3β,6β-diol; Delavine
PubChem Compound 14240934
Last Modified Nov 11 2021
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